Tetramethyl [1,1'-biphenyl]-2,2',4,4'-tetracarboxylate

• Molecular Formula: C20H18O8
• Molecular Weight: 386.4 g/mol
• IUPAC Name: dimethyl 4-[2,4-bis(methoxycarbonyl)phenyl]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C20H18O8/c1-25-17(21)11-5-7-13(15(9-11)19(23)27-3)14-8-6-12(18(22)26-2)10-16(14)20(24)28-4/h5-10H,1-4H3
• InChI Key: SBEJVXRWKYYVTE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C2=C(C=C(C=C2)C(=O)OC)C(=O)OC)C(=O)OC

Description

Tetramethyl [1,1’-biphenyl]-2,2’,4,4’-tetracarboxylate is an organic compound with a complex structure It is a derivative of biphenyl, where four carboxylate groups are attached to the biphenyl core at the 2, 2’, 4, and 4’ positions, and four methyl groups are attached at the 2, 2’, 5, and 5’ positions

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Tetramethyl [1,1’-biphenyl]-2,2’,4,4’-tetracarboxylate typically involves multi-step organic reactions. One common method includes the following steps:

Starting Material: The synthesis begins with the preparation of tetramethyl biphenyl.

Halogenation: The biphenyl compound is halogenated to introduce halide groups at specific positions.

Carboxylation: The halogenated biphenyl undergoes carboxylation reactions to introduce carboxylate groups at the desired positions.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of Tetramethyl [1,1’-biphenyl]-2,2’,4,4’-tetracarboxylate may involve similar steps but on a